Cas no 2267282-19-7 ((S,R,S)-Ahpc-C5-cooh)

• Product Name: (S,R,S)-Ahpc-C5-cooh
• CAS No: 2267282-19-7
• MF: C₂₉H₄₂N₄O₅S
• MW: 558.73258638382
• CID: 4760325
• PubChem ID: 145709970
• Update Time: 2025-07-28

(S,R,S)-Ahpc-C5-cooh Chemical and Physical Properties

Names and Identifiers

• (S,R,S)-AHPC-C5-COOH
• HY-136055
• AKOS040743866
• EX-A3934
• CS-0119274
• G17675
• 2267282-19-7
• VHL032-C6-carboxylic acid
• MS-30171
• 7-[[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]heptanoic acid
• DA-48884
• (S,R,S)-Ahpc-C5-cooh

• Inchi： 1S/C29H42N4O5S/c1-19-25(39-18-32-19)21-12-10-20(11-13-21)16-31-27(37)23-15-22(34)17-33(23)28(38)26(29(2,3)4)30-14-8-6-5-7-9-24(35)36/h10-13,18,22-23,26,30,34H,5-9,14-17H2,1-4H3,(H,31,37)(H,35,36)
• InChI Key： SCVBFBWIXTXYQE-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1C=CC(=CC=1)CNC(C1CC(CN1C(C(C(C)(C)C)NCCCCCCC(=O)O)=O)O)=O

Computed Properties

• Exact Mass: 558.28759163g/mol
• Monoisotopic Mass: 558.28759163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 160

Additional information on (S,R,S)-Ahpc-C5-cooh

Comprehensive Overview of (S,R,S)-Ahpc-C5-COOH (CAS No. 2267282-19-7): Structure, Applications, and Research Insights

The compound (S,R,S)-Ahpc-C5-COOH (CAS No. 2267282-19-7) is a specialized chiral molecule gaining attention in pharmaceutical and biochemical research due to its unique stereochemistry and functional properties. Its systematic name reflects its stereospecific configuration, which is critical for its interactions with biological targets. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating protein-protein interactions (PPIs) and enzyme inhibition. The C5-COOH moiety enhances its solubility and binding affinity, making it a versatile scaffold for medicinal chemistry applications.

In recent years, the demand for chiral building blocks like (S,R,S)-Ahpc-C5-COOH has surged, driven by advancements in targeted therapy and precision medicine. This compound's three-dimensional structure allows for selective engagement with biomolecules, addressing challenges in drug selectivity and off-target effects. Its CAS No. 2267282-19-7 is frequently searched in scientific databases, underscoring its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, (S,R,S)-Ahpc-C5-COOH exemplifies the growing trend toward stereocontrolled synthesis. Its preparation often involves asymmetric catalysis or enantioselective reactions, topics highly discussed in organic chemistry forums. The compound's carboxylic acid group enables further derivatization, aligning with the industry's focus on modular drug development. Researchers also highlight its potential in proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapeutics.

The pharmacological profile of (S,R,S)-Ahpc-C5-COOH is under investigation for its role in signal transduction pathways. Its ability to mimic natural ligands makes it valuable for studying allosteric modulation, a key area in GPCR research. Additionally, its metabolic stability and cell permeability are frequently evaluated, addressing common queries in ADME studies. These properties position it as a promising candidate for central nervous system (CNS) drugs and oncology targets.

Beyond therapeutics, (S,R,S)-Ahpc-C5-COOH is explored in chemical biology for labeling and probing biological systems. Its fluorescent analogs are used in imaging techniques, catering to the rising interest in real-time cellular tracking. The compound's compatibility with click chemistry further expands its utility in bioconjugation, a technique pivotal for antibody-drug conjugates (ADCs) and diagnostic tools.

In summary, (S,R,S)-Ahpc-C5-COOH (CAS No. 2267282-19-7) represents a convergence of structural ingenuity and biomedical applicability. Its multifaceted roles in drug development, chemical biology, and diagnostics underscore its importance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in innovative therapeutic strategies.